![molecular formula C10H18FNO B8360466 8-(3-Fluoropropyl)-8-azabicyclo[3.2.1]octan-3-ol](/img/structure/B8360466.png)
8-(3-Fluoropropyl)-8-azabicyclo[3.2.1]octan-3-ol
Cat. No. B8360466
M. Wt: 187.25 g/mol
InChI Key: UQPAIHCZNNOVRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08853208B2
Procedure details
A mixture of nortropine (381.6 mg), 1-bromo-3-fluoropropane (634.4 mg) and triethylamine (0.42 ml) in DMF (7.5 ml) was heated to 60° C. and stirred at this temperature for 10 h. The solvent was then removed in vacuo. The product with the molecular weight of 187.26 (C10H18FNO) was obtained in this way; MS (ESI): 188 (M+H+).
Name
nortropine
Quantity
381.6 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH2:1]1[C@H:7]2[NH:8][C@H:3]([CH2:4][CH:5]([OH:9])[CH2:6]2)[CH2:2]1.Br[CH2:11][CH2:12][CH2:13][F:14].C(N(CC)CC)C>CN(C=O)C>[F:14][CH2:13][CH2:12][CH2:11][N:8]1[CH:7]2[CH2:1][CH2:2][CH:3]1[CH2:4][CH:5]([OH:9])[CH2:6]2
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Inputs
Step One
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Name
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nortropine
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Quantity
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381.6 mg
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Type
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reactant
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Smiles
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C1C[C@H]2CC(C[C@@H]1N2)O
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Name
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Quantity
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634.4 mg
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Type
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reactant
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Smiles
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BrCCCF
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Name
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Quantity
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0.42 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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7.5 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred at this temperature for 10 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent was then removed in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The product with the molecular weight of 187.26 (C10H18FNO) was obtained in this way
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Outcomes
Product
Details
Reaction Time |
10 h |
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Name
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Type
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Smiles
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FCCCN1C2CC(CC1CC2)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
